Cas no 2044902-21-6 (2-(methoxymethyl)thiophene-3-carboxylic acid)
2-(methoxymethyl)thiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-(methoxymethyl)-
- 2-(methoxymethyl)thiophene-3-carboxylic acid
-
- Inchi: 1S/C7H8O3S/c1-10-4-6-5(7(8)9)2-3-11-6/h2-3H,4H2,1H3,(H,8,9)
- InChI Key: HYCDUJDPVKYSNE-UHFFFAOYSA-N
- SMILES: C1(COC)SC=CC=1C(O)=O
2-(methoxymethyl)thiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-322925-0.05g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 0.05g |
$282.0 | 2023-02-24 | |
| Enamine | EN300-322925-0.1g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 0.1g |
$420.0 | 2023-02-24 | |
| Enamine | EN300-322925-0.25g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 0.25g |
$601.0 | 2023-02-24 | |
| Enamine | EN300-322925-0.5g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 0.5g |
$947.0 | 2023-02-24 | |
| Enamine | EN300-322925-1.0g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-322925-2.5g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 2.5g |
$2379.0 | 2023-02-24 | |
| Enamine | EN300-322925-5.0g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 5.0g |
$3520.0 | 2023-02-24 | |
| Enamine | EN300-322925-10.0g |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 10.0g |
$5221.0 | 2023-02-24 | |
| A2B Chem LLC | AW36499-50mg |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 50mg |
$332.00 | 2024-04-20 | |
| A2B Chem LLC | AW36499-100mg |
2-(methoxymethyl)thiophene-3-carboxylic acid |
2044902-21-6 | 95% | 100mg |
$478.00 | 2024-04-20 |
2-(methoxymethyl)thiophene-3-carboxylic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-(methoxymethyl)thiophene-3-carboxylic acid
Research Brief on 2-(Methoxymethyl)thiophene-3-carboxylic Acid (CAS: 2044902-21-6) in Chemical Biology and Pharmaceutical Applications
The compound 2-(methoxymethyl)thiophene-3-carboxylic acid (CAS: 2044902-21-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic carboxylic acid derivative combines the unique electronic properties of thiophene with versatile functionalization potential, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its applications in designing kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.
A 2024 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for selective JAK2 inhibitors. Researchers utilized 2-(methoxymethyl)thiophene-3-carboxylic acid as a core structure to develop compounds showing nanomolar activity against JAK2 while maintaining >100-fold selectivity over JAK1 and JAK3. The methoxymethyl group was found to be crucial for binding pocket penetration, while the carboxylic acid moiety enabled salt bridge formation with key lysine residues in the ATP-binding site.
In the field of antimicrobial research, a recent ACS Infectious Diseases publication reported derivatives of 2044902-21-6 exhibiting potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The lead compound from this series showed MIC values of 0.5-2 μg/mL while demonstrating excellent selectivity over mammalian cells (SI > 100). Structural-activity relationship studies revealed that the thiophene core contributes to membrane penetration, while the carboxylic acid group enhances target binding to bacterial topoisomerase IV.
From a synthetic chemistry perspective, several innovative routes to 2-(methoxymethyl)thiophene-3-carboxylic acid have been developed. A 2023 Organic Process Research & Development paper described a scalable, one-pot procedure starting from commercially available 3-bromothiophene, achieving 78% overall yield with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.
The compound's potential in targeted protein degradation was highlighted in a recent Nature Chemical Biology study. Researchers created PROTAC molecules using 2044902-21-6 as the warhead for E3 ligase recruitment, successfully degrading several previously "undruggable" targets. The methoxymethyl group was found to be optimal for maintaining cellular permeability while allowing efficient ternary complex formation.
Ongoing clinical trials include two drug candidates incorporating the 2-(methoxymethyl)thiophene-3-carboxylic acid scaffold: a PARP1/2 dual inhibitor for oncology indications (Phase II) and a selective NLRP3 inflammasome inhibitor for inflammatory diseases (Phase I). Preliminary results suggest favorable pharmacokinetic profiles, with the carboxylic acid moiety contributing to improved solubility without compromising membrane permeability.
Future research directions include exploring the compound's utility in covalent inhibitor design (through the carboxylic acid group) and as a component of antibody-drug conjugates. The unique electronic properties of the thiophene ring also make it attractive for developing fluorescent probes and PET tracers for diagnostic applications.
2044902-21-6 (2-(methoxymethyl)thiophene-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)